Cas no 65596-25-0 (Bacchotricuneatin A)

• Product Name: Bacchotricuneatin A
• CAS No: 65596-25-0
• Molecular Formula: C₂₀H₂₂O₅
• Molecular Weight: 342.38568
• CID: 962163
• PubChem ID: 326832

Bacchotricuneatin A Properties

Names and Identifiers

• Bacchotricuneatin A
• (2R)-2α-(3-Furyl)-6aα-(hydroxymethyl)-1,2,4aβ,5,6,6a,9,10,10aβ,10b-decahydro-10bα-methyl-4-oxo-4H-naphtho[2,1-c]pyran-7-carboxylic acid γ-lactone
• 1H,4':4a,5]naphtho[2,1-c]pyran-1,8(4bH)-dione, 3-(3-furanyl)-3,4,4a,5,6,11,12,12a-octahydro-4a-methyl-, [3R-(3.alpha.,4a.alpha.,4b.beta.,10aS*,12a.beta.)]-
• 3-(Furan-3-yl)-4a-methyl-3,4,4a,5,6,11,12,12a-octahydro-1H,10H-furo[3',4':4a,5]naphtho[2,1-c]pyran-1,8(4bH)-dione
• NSC-299115
• DTXSID40984173
• 65596-25-0
• NSC299115

• InChIKey： BLXXJMVVAYFKDR-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H22O5/c1-19-9-15(12-6-8-23-10-12)25-18(22)13(19)5-7-20-11-24-17(21)14(20)3-2-4-16(19)20/h3,6,8,10,13,15-16H,2,4-5,7,9,11H2,1H3
• SMILES： CC12CC(OC(=O)C1CCC34C2CCC=C3C(=O)OC4)C5=COC=C5

Computed Properties

• Exact Mass: 342.14676
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 342.147
• Heavy Atom Count: 25
• Complexity: 655
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 65.7Ų

Experimental Properties

• LogP: 3.56350
• PSA: 65.74
• Refractive Index: 1.593
• Boiling Point: 587.1°C at 760 mmHg
• Flash Point: 308.9°C
• Density: 1.31